Cas no 122631-04-3 (1H-Pyrrolo[2,3-c]pyridine-2,5-dicarboxylic acid, 2-ethyl ester)

• Product Name: 1H-Pyrrolo[2,3-c]pyridine-2,5-dicarboxylic acid, 2-ethyl ester
• CAS No: 122631-04-3
• MF: C₁₁H₉N₂O₄
• MW: 233.200162649155
• CID: 1214241
• PubChem ID: 71340047
• Update Time: 2025-04-20

1H-Pyrrolo[2,3-c]pyridine-2,5-dicarboxylic acid, 2-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine-2,5-dicarboxylic acid, 2-ethyl ester
• 2-ethoxycarbonyl-1H-pyrrolo[2,3-c]pyridine-5-carboxylate
• 122631-04-3
• DTXSID70767330
• 2-(Ethoxycarbonyl)-1H-pyrrolo[2,3-c]pyridine-5-carboxylate

• Inchi： 1S/C11H10N2O4/c1-2-17-11(16)8-4-6-3-7(10(14)15)12-5-9(6)13-8/h3-5,13H,2H2,1H3,(H,14,15)/p-1
• InChI Key： JSCVOHFZZXMOPO-UHFFFAOYSA-M
• SMILES： O(CC)C(C1=CC2C=C(C(=O)[O-])N=CC=2N1)=O

Computed Properties

• Exact Mass: 233.05623177g/mol
• Monoisotopic Mass: 233.05623177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.1Ų